Cas no 2228312-92-1 (4-(2-Ethynylphenyl)butanoic acid)

• Product Name: 4-(2-Ethynylphenyl)butanoic acid
• CAS No: 2228312-92-1
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 5758855
• PubChem ID: 165616600
• Update Time: 2023-11-15

4-(2-Ethynylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1818927
• 4-(2-ethynylphenyl)butanoic acid
• 2228312-92-1
• 4-(2-Ethynylphenyl)butanoic acid

• Inchi： 1S/C12H12O2/c1-2-10-6-3-4-7-11(10)8-5-9-12(13)14/h1,3-4,6-7H,5,8-9H2,(H,13,14)
• InChI Key： ROEATKABAQFXDD-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes